![molecular formula C17H20N2O3S2 B4887870 N-(3-methylphenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide](/img/structure/B4887870.png)
N-(3-methylphenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide
Description
Synthesis Analysis
The synthesis of N-(3-methylphenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide and its derivatives typically involves multi-step chemical processes starting from basic piperidine structures. For instance, a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives were synthesized, showing the versatility of piperidine as a core structure for further modification and functionalization (Sugimoto et al., 1990). Another study outlined the synthesis of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives, showcasing the adaptability of the piperidine ring in accommodating sulfonyl and carbohydrazide groups (Khalid et al., 2014).
Molecular Structure Analysis
The molecular structure of piperidine derivatives, including this compound, is characterized by the presence of a piperidine ring, which is a saturated six-membered ring containing one nitrogen atom. This structure is fundamental for the compound's chemical behavior and interaction with biological targets. The incorporation of various functional groups such as sulfonyl, carboxamide, and phenyl rings influences the overall molecular geometry, electronic distribution, and potential for intermolecular interactions, contributing to the compound's biological and chemical properties.
Chemical Reactions and Properties
Piperidine derivatives undergo a variety of chemical reactions, including substitutions, additions, and cyclization processes, which are crucial for the synthesis of complex molecules with specific biological activities. For example, piperidinium derivatives have been used in aminomethylation reactions to form tetraazatricyclo derivatives, demonstrating the chemical reactivity and versatility of the piperidine scaffold in synthesizing novel compounds (Dotsenko et al., 2012).
properties
IUPAC Name |
N-(3-methylphenyl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S2/c1-13-4-2-5-15(12-13)18-17(20)14-7-9-19(10-8-14)24(21,22)16-6-3-11-23-16/h2-6,11-12,14H,7-10H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDYBDQPXSIALAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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